2-cyano-N-(3-methoxypropyl)acetamide

• IUPAC Name: 2-cyano-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C7H12N2O2/c1-11-6-2-5-9-7(10)3-4-8/h2-3,5-6H2,1H3,(H,9,10)
• InChI Key: QWNFSBIGAWBUTF-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CC#N
• Molecular Formula: C7H12N2O2
• DSSTOX Substance ID: DTXSID90367977
• Molecular Weight: 156.18 g/mol
• CAS No.: 15029-45-5

Description

2-cyano-N-(3-methoxypropyl)acetamide is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Science and Contaminant Analysis

Artificial sweeteners, including compounds structurally related to 2-cyano-N-(3-methoxypropyl)acetamide, have been identified as emerging environmental contaminants. Research has focused on their presence in wastewater and potential as water quality markers due to their stability through water treatment processes. Studies like those conducted by Lange, Scheurer, and Brauch (2012) provide analytical methods for detecting such compounds in aquatic environments, underscoring the environmental impact and persistence of synthetic organic compounds, including acetamide derivatives, in water systems (Lange et al., 2012).

Pharmacological Synthesis and Activity

The pharmacological activities of acetamide derivatives, as seen in paeonol derivatives and other pharmacologically active molecules, are areas of active research. Studies like those by Wang et al. (2020) delve into the structural modification of such compounds to explore and enhance their antibacterial, anti-inflammatory, and antioxidant effects (Wang et al., 2020). This area of study highlights the potential for this compound and similar compounds in developing new therapeutic agents.

Synthetic Chemistry and Material Science

In synthetic chemistry, compounds like this compound serve as intermediates and reactants in the synthesis of complex molecules. Research on synthetic strategies and pharmacology of related heterocyclic compounds, as reviewed by Ghosh et al. (2015), showcases the diversity and significance of cyanopyridine derivatives in medicinal chemistry, suggesting similar potential applications for acetamide derivatives in the synthesis of biologically active molecules (Ghosh et al., 2015).

Safety and Hazards

The safety information for 2-cyano-N-(3-methoxypropyl)acetamide includes several hazard statements: H302, H312, H315, H319, H332, H335. These codes correspond to specific hazards associated with the compound. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.

Mechanism of Action

Target of Action

It’s known that cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .

Mode of Action

Cyanoacetamide derivatives are known to participate in a variety of condensation and substitution reactions due to the active hydrogen on c-2 of these compounds .

Biochemical Pathways

It’s known that cyanoacetamide derivatives can be used to synthesize a variety of heterocyclic compounds . These compounds could potentially interact with various biochemical pathways, depending on their structure and functional groups.

Result of Action

The diverse biological activities reported for many derivatives of cyanoacetamide have drawn the attention of biochemists in the last decade .